Cas no 5670-67-7 (beta,2-dinitrostyrene)
beta,2-dinitrostyrene structure
Product Name:beta,2-dinitrostyrene
CAS No:5670-67-7
MF:C8H6N2O4
MW:194.144241809845
CID:945842
PubChem ID:24864860
Update Time:2025-04-19
beta,2-dinitrostyrene Chemical and Physical Properties
Names and Identifiers
-
- beta,2-dinitrostyrene
- 1-nitro-2-(2-nitroethenyl)benzene
- 1-nitro-2-(2-nitrovinyl)benzene
- b,2-DINITROSTYRENE
- 5670-67-7
- AKOS003238501
- 3156-39-6
- 2,Beta-dinitrostyrene
- CS-0327893
- HMS561B22
- INIQBBVYBCGEIX-AATRIKPKSA-N
- 2-Nitro-1-(2-nitrophenyl)ethene~2-Nitro-beta-nitrostyrene
- 2-nitro-B-nitrostyrene
- 1-Nitro-2-[(E)-2-nitroethenyl]benzene #
- 1-nitro-2-[(1E)-2-nitroethenyl]benzene
- DTXSID80879317
- beta,2-Dinitrostyrene, 99%
- BENZENE,1-NITRO-2-(2-NITROETHENYL)-
- 1-Nitro-2-[(E)-2-nitroethenyl]benzene
- 2-Nitro-omega-nitrostyrene
- AS-60750
- A875864
- 2-Nitro-1-(2-nitrophenyl)ethene
- MFCD00052066
-
- MDL: MFCD00052066
- Inchi: 1S/C8H6N2O4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H/b6-5+
- InChI Key: INIQBBVYBCGEIX-AATRIKPKSA-N
- SMILES: [O-][N+](C1C=CC=CC=1/C=C/[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 194.03300
- Monoisotopic Mass: 194.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 106-108 °C (lit.)
- PSA: 91.64000
- LogP: 2.88860
- Solubility: Not determined
beta,2-dinitrostyrene Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
beta,2-dinitrostyrene Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
5670-67-7 (beta,2-dinitrostyrene) Related Products
- 3156-39-6(1-Nitro-2-(E)-2-nitrovinylbenzene)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent